Cas no 5768-68-3 (Ethanimidamide,N-[(4-aminophenyl)sulfonyl]-)

Ethanimidamide,N-[(4-aminophenyl)sulfonyl]- structure
5768-68-3 structure
Product Name:Ethanimidamide,N-[(4-aminophenyl)sulfonyl]-
CAS No:5768-68-3
MF:C8H11N3O2S
MW:213.256839990616
CID:383294
PubChem ID:5355304
Update Time:2025-04-19

Ethanimidamide,N-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanimidamide,N-[(4-aminophenyl)sulfonyl]-
    • (4-Amino-benzolsulfonyl)-cyanamid
    • AC1L26N5
    • AC1Q6UF0
    • AG-D-37921
    • AR-1G0942
    • Benzenesulfonamide, 4-amino-N-cyano-
    • CHEMBL141646
    • CTK4A9810
    • N-Sulfanily-acetamidin
    • N-Sulfanilyl-acetamidin
    • p-Aminobenzolsulfocyanamid
    • p-Aminobenzolsulfonyl-cyanamid
    • sulfanilcyanamide
    • sulfanilic ac
    • sulfanilic acid-cyanamide
    • Sulfanilsaeure-acetimidoylamid
    • Sulfanilsaeure-cyanamid
    • sulfanilylcyanamide
    • sulphacetamide
    • NSC31858
    • 5768-68-3
    • DTXSID50973275
    • NSC-31858
    • N'-(4-aminophenyl)sulfonylethanimidamide
    • N-(4-Aminobenzene-1-sulfonyl)ethanimidamide
    • MDL: MFCD16036094
    • Inchi: 1S/C8H11N3O2S/c1-6(9)11-14(12,13)8-4-2-7(10)3-5-8/h2-5H,10H2,1H3,(H2,9,11)
    • InChI Key: ZXNZPPXAGRIRJK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(/N=C(/C)\N)(=O)=O

Computed Properties

  • Exact Mass: 213.05733
  • Monoisotopic Mass: 213.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.41
  • Boiling Point: 433.7°Cat760mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.626
  • PSA: 98.54

Ethanimidamide,N-[(4-aminophenyl)sulfonyl]- Pricemore >>

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